
GSK-J1: Mechanism and Quantitative Profiling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gsk-J1

CAS No.: 1373422-53-7

Cat. No.: S529539

Get Quote

GSK-J1 is a potent and selective small-molecule inhibitor of the H3K27 histone demethylases JMJD3

(KDM6B) and UTX (KDM6A). Its primary mechanism involves chelating the catalytic Fe²⁺ ion within the

enzymes' active sites, thereby inhibiting the demethylation of H3K27me3/me2. This results in the

accumulation of this repressive chromatin mark, leading to the suppression of genes involved in

inflammation and cancer progression [1] [2] [3].

The table below summarizes its inhibitory profile against various histone demethylases:

Table 1: Selectivity Profile of GSK-J1 [4] [3]

Enzyme
Target

Alternative
Name

IC₅₀ or Mean
IC₅₀

Key Findings in Biological Systems

JMJD3
(KDM6B)

- 60 nM Inhibits TNF-α production in human primary
macrophages; increases global H3K27me3 [3].

UTX
(KDM6A)

- Inhibited by
GSK-J1 [3]

Increases H3K27me3 at gene promoters,
suppressing pro-inflammatory genes [1].

JARID1B
(KDM5B)

- 0.95 µM Shows weaker, but notable, off-target activity [4]
[5].

JARID1C
(KDM5C)

- 1.76 µM Shows weaker, but notable, off-target activity [4]
[5].
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Enzyme
Target

Alternative
Name

IC₅₀ or Mean
IC₅₀

Key Findings in Biological Systems

JMJD2A
(KDM4A)

- 44.3 µM High selectivity over other JmjC subfamilies [4].

JMJD2E
(KDM4C)

- 19.6 µM High selectivity over other JmjC subfamilies [4].

JMJD1A
(KDM3A)

- 41.0 µM High selectivity over other JmjC subfamilies [4].

Established Experimental Protocols

In Vitro Demethylase Activity Assays

You can quantify JMJD3/UTX inhibition using the following methods:

Histone Demethylase Fluorescent Activity Kit: This kit (e.g., Invitrogen #EIAHDMF) measures

formaldehyde, a universal byproduct of demethylation.

Principle: The generated formaldehyde is quantitated directly by a fluorescent product.
Procedure: The HDM enzyme reaction is carried out in the provided buffers with necessary

cofactors (e.g., Fe²⁺, 2-oxoglutarate). The reaction is stopped, and the Formaldehyde Detection
Reagent is added. After a 30-minute incubation at 37°C, fluorescence is read at Ex/Em =

450/510 nm [6].
Note: This kit is suitable for both LSD1 and Jumonji-type demethylases and requires you to

supply the enzyme [6].

AlphaScreen Assay: This homogenous assay was used to determine the IC₅₀ values in Table 1.

Procedure: The demethylase enzyme is pre-incubated with GSK-J1. The reaction is initiated

by adding a substrate mix containing the biotinylated histone peptide (e.g., H3K27me3), 2-
oxoglutarate, and ascorbate. After the reaction, EDTA is added to stop it. The product is

detected using streptavidin-coated donor beads and antibody-conjugated acceptor beads that
recognize the specific methyl mark. The signal is quantified using a plate reader [4].
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Cell-Based Assays

These protocols assess the functional impact of GSK-J1 in living cells.

Cell Culture and Treatment:

Use appropriate cell lines (e.g., primary macrophages, mouse mammary epithelial cells

(MECs), HeLa, SiHa).
Dissolve GSK-J1 in DMSO. A typical stock concentration is 70-78 mg/mL (≈180-200 mM) [3].

Treat cells with GSK-J1 (common working concentrations range from 0.1 µM to 10 µM) for a
pre-determined time before stimulation with an inflammatory agent like LPS [1].

Cytotoxicity Check: Always perform a cytotoxicity assay (e.g., CCK-8) to ensure your chosen
GSK-J1 concentration is not toxic to your specific cell type [1].

Chromatin Immunoprecipitation (ChIP) to Assess H3K27me3 Enrichment: ChIP is a key method

to validate the direct epigenetic effects of GSK-J1 at specific genomic loci [1] [7].

Cross-linking: Fix cells with 1% paraformaldehyde for 10 minutes at room temperature to
cross-link histones to DNA.

Cell Lysis and Chromatin Shearing: Lyse cells and isolate nuclei. Shear chromatin into 200-
1000 bp fragments using sonication.

Immunoprecipitation (IP): Incubate the sheared chromatin with an antibody specific to
H3K27me3 (e.g., Upstate Biotechnologies #07-449). Use a control (e.g., normal IgG) for

background subtraction.
Reversal of Cross-links and DNA Purification: Reverse the cross-links, digest proteins with

Proteinase K, and purify the immunoprecipitated DNA.
Analysis: Analyze the purified DNA by quantitative PCR (qPCR) using primers specific to the

gene promoters of interest (e.g., TNF-α, IL-6, TLR4) [1] [7] [8].

Downstream Functional Analysis:

RNA Extraction and qRT-PCR: Isolate total RNA and perform reverse transcription. Use qPCR

to measure mRNA levels of downstream genes like Tnfa, Il1b, Il6, and Tlr4 [1] [2].
Western Blot: Analyze whole-cell or nuclear lysates to confirm the increase in global

H3K27me3 levels and a decrease in JMJD3 protein expression [1].

In Vivo Administration

GSK-J1 has been successfully used in animal disease models.
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Model: LPS-induced mastitis in mice [1].

Formulation: GSK-J1 can be administered using in vivo formulations such as a homogeneous
suspension in 0.5% CMC-Na or a clear solution in 5% DMSO + 40% PEG300 + 5% Tween-80 + 50%

ddH₂O [3].
Assessment: After treatment and LPS challenge, collect tissue samples for histopathological

examination, measurement of MPO activity (a marker of neutrophil infiltration), and analysis of
cytokine levels [1].

GSK-J1 Experimental Workflow

The following diagram summarizes the key experimental steps for a typical cellular study with GSK-J1:
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Key Considerations for Researchers

Solubility and Storage: GSK-J1 is soluble in DMSO (up to ~200 mM). Store dry powder and stock
solutions at -20°C [3].
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Cytotoxicity: Always titrate the inhibitor and perform a cytotoxicity assay (e.g., CCK-8) in your

specific cell model to define a non-toxic working concentration [1].
Selectivity: While GSK-J1 is highly selective for JMJD3/UTX, be aware of its potential off-target

effects on the KDM5 family (JARID1B/C) at higher concentrations, as this is critical for data
interpretation [4] [5].

Antibody Validation: For ChIP experiments, it is crucial to use antibodies that have been validated
for specificity in immunoprecipitation under cross-linking conditions [9].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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